Cas no 852133-35-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852133-35-8
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5555113
• Update Time: 2025-10-18

N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-carboxamide, N-(1,3-benzodioxol-5-ylmethyl)-3-methyl-6-phenyl-
• N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

• Inchi： 1S/C21H17N3O3S/c1-13-19(20(25)22-10-14-7-8-17-18(9-14)27-12-26-17)28-21-23-16(11-24(13)21)15-5-3-2-4-6-15/h2-9,11H,10,12H2,1H3,(H,22,25)
• InChI Key： PRVYWQZVSCNDRQ-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=C3OCOC3=C2)=O)=C(C)N2C=C(C3=CC=CC=C3)N=C12

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

Recent Advances in the Study of N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS: 852133-35-8)

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS: 852133-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique imidazo[2,1-b][1,3]thiazole core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties.

Recent research has focused on the compound's interaction with specific molecular targets, particularly in the context of anti-inflammatory and anticancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 852133-35-8 exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. The study employed a combination of in vitro assays and molecular docking simulations to characterize the compound's binding affinity and selectivity.

Another significant development in the study of 852133-35-8 comes from its evaluation as a potential anticancer agent. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the compound shows promising activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the modulation of apoptosis-related proteins and the inhibition of tumor angiogenesis. These findings were published in the European Journal of Medicinal Chemistry in early 2024.

From a chemical perspective, recent synthetic chemistry efforts have focused on optimizing the production of 852133-35-8 and its derivatives. A 2024 paper in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the number of purification steps. This advancement is particularly important for scaling up production for further pharmacological evaluation.

Pharmacokinetic studies of N-(2H-1,3-benzodioxol-5-yl)methyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide have also progressed significantly. Recent animal studies indicate favorable absorption and distribution profiles, though metabolism remains an area requiring further investigation. Researchers have identified several major metabolites through LC-MS analysis, providing insights into potential metabolic pathways.

Looking forward, the most pressing research needs for 852133-35-8 include comprehensive toxicological evaluation, further optimization of its pharmacological properties through structural modification, and more extensive in vivo efficacy studies. The compound's unique chemical structure and promising preliminary data suggest it may represent an important addition to the medicinal chemist's toolbox, particularly in the development of targeted therapies for inflammatory diseases and certain cancers.